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Compound of Interest

Compound Name: EST73502
CAS No.: 1838622-25-5
Cat. No.: B10824836
Get Quote
. J

The following provides critical guidance for the proper disposal of EST73502, a dual p-opioid
receptor agonist and ol receptor antagonist.[1] Adherence to these procedures is essential to
ensure the safety of laboratory personnel and to maintain compliance with environmental
regulations. As a clinical candidate, EST73502 should be managed as a hazardous chemical
waste.

Immediate Safety and Handling Precautions

Prior to handling EST73502 for disposal, it is imperative to wear appropriate Personal
Protective Equipment (PPE). This includes, but is not limited to, protective gloves, clothing, and
eye/face protection.[2] Work should be conducted in a well-ventilated area, such as a chemical
fume hood, to minimize inhalation exposure.[2] Ensure that eyewash stations and safety
showers are readily accessible.[3][4]

Key Chemical Data for EST73502
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Property Value
Molecular Formula C19H26F2N202[1]
Molecular Weight 352.42 g/mol [1]

Step-by-Step Disposal Protocol

The disposal of EST73502 must be handled systematically to mitigate risks. The following
protocol outlines the necessary steps for its safe collection and removal.

o Waste Identification and Segregation:

o Treat all materials contaminated with EST73502 (e.g., unused product, solutions,
contaminated labware) as hazardous chemical waste.[5][6]

o Do not mix EST73502 waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office.[7]

e Containerization:

o Select a chemically compatible and leak-proof container for the waste.[5][7] Often, the
original container is a suitable choice.[7]

o The container must have a secure, tight-fitting lid and be kept closed at all times except
when adding waste.[5]

e Labeling:
o As soon as waste is generated, affix a hazardous waste label to the container.[5][6]

o The label must clearly identify the contents, including the full chemical name "EST73502"
and any other constituents.[5] Indicate known hazards (e.g., "Toxic").[6]

e Accumulation and Storage:

o Store the labeled waste container in a designated satellite accumulation area (SAA).[5]
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o The SAA should be located at or near the point of generation and under the control of the
laboratory operators.

o Ensure secondary containment is used to prevent spills.[5]
o Request for Pickup:

o Once the container is full or has reached the designated accumulation time limit set by
your institution, arrange for its disposal through your EHS office.[5][6]

o Follow your institution's specific procedures for requesting a chemical waste collection,
which may involve an online system.[5][7]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of EST73502.
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Caption: Workflow for the safe disposal of EST73502 waste.
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Disclaimer: This document provides general guidance. Researchers, scientists, and drug
development professionals must consult and adhere to all local, state, and federal regulations,
as well as their institution's specific Environmental Health and Safety (EHS) protocols for
chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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